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Compound of Interest

Compound Name: (S)-(-)-1-(1-Naphthyl)ethylamine

Cat. No.: B033421 Get Quote

An In-depth Technical Guide to (S)-(-)-1-(1-Naphthyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-(-)-1-(1-Naphthyl)ethylamine,

a pivotal chiral amine in synthetic and pharmaceutical chemistry. This document outlines its

chemical identity, physicochemical properties, detailed experimental protocols for its synthesis

and resolution, and its significant applications.

Chemical Identity
(S)-(-)-1-(1-Naphthyl)ethylamine is a chiral amine widely utilized as a resolving agent and a

key building block in asymmetric synthesis.[1][2]

CAS Number: 10420-89-0[1]

Molecular Formula: C₁₂H₁₃N[1]

Molecular Weight: 171.24 g/mol [3]

IUPAC Name: (1S)-1-(Naphthalen-1-yl)ethanamine

A comprehensive list of its synonyms is provided in the table below for easy reference.
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Synonym

(S)-(-)-α-Methyl-1-naphthalenemethylamine

(S)-(-)-α-(1-Aminoethyl)naphthalene

(S)-1-(1-NAPHTHYL)ETHYLAMINE

(S)-(-)-Naphthylethylamine

(S)-α-Methyl-1-naphthalenemethanamine

(1S)-1-(Naphthalen-1-yl)ethanamine

(S)-(-)-alpha-(1-Naphthyl)ethylamine

l-α-(1-Naphthyl)ethylamine

Physicochemical Properties
The following table summarizes the key physicochemical properties of (S)-(-)-1-(1-
Naphthyl)ethylamine.

Property Value

Appearance Colorless to light orange to yellow clear liquid[4]

Density 1.067 g/mL at 20 °C[3][4]

Boiling Point 153 °C at 11 mmHg[3][4]

Refractive Index n20/D 1.623[3]

Optical Rotation [α]20/D −59° (c = 5 in methanol)[3]

Optical Purity (ee) ≥98% (GLC)[3]

Solubility Soluble in chloroform and ethanol[4]

Storage Store at 0-8 °C under inert gas[1][4]

Experimental Protocols
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Detailed methodologies for the synthesis and resolution of (S)-(-)-1-(1-Naphthyl)ethylamine
are presented below. These protocols are intended for use by trained professionals in a

laboratory setting.

Asymmetric Synthesis via Catalytic Reduction
This protocol describes the synthesis of (S)-(-)-1-(1-Naphthyl)ethylamine from 1-(1-

naphthyl)ethanone oxime using a chiral ruthenium catalyst.[5][6]

Materials:

1-(1-Naphthyl)ethanone oxime

Ammonium formate

Chlorine{--INVALID-LINK--amino}(p-cymene)ruthenium(II) catalyst

Ethanol

Dichloromethane

20% Sodium carbonate solution

Anhydrous sodium sulfate

Nitrogen gas

Procedure:

In a four-necked flask equipped with a condenser, add 1-(1-naphthyl)ethanone oxime (0.30

mol, 55.5g) and ethanol (150ml). Stir the mixture until the solid is completely dissolved.

Bubble nitrogen gas through the solution for 30 minutes to create an inert atmosphere.

Add the ruthenium catalyst (0.93 mmol, 0.592g) to the reaction mixture.

Add distilled ammonium formate (1.5 mol, 94.5g) to the flask.
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Stir the reaction mixture at room temperature for 12 hours under a nitrogen atmosphere.

Monitor the reaction progress using liquid chromatography until the starting material

disappears.

Upon completion, add 210ml of water to the reaction mixture.

Adjust the pH of the solution to 9 using a 20% sodium carbonate solution.

Extract the aqueous layer with dichloromethane (3 x 200ml).

Combine the organic extracts, wash once with brine, and dry over anhydrous sodium sulfate.

Filter the solution and remove the dichloromethane by distillation.

Purify the resulting yellow oily product by vacuum distillation to obtain (S)-(-)-1-(1-
Naphthyl)ethylamine as a light-yellow liquid. The expected yield is approximately 87% with

a chiral purity of about 96% ee.[5][6]

Resolution of Racemic 1-(1-Naphthyl)ethylamine using
L-Aspartic Acid
This protocol outlines the resolution of a racemic mixture of 1-(1-naphthyl)ethylamine using L-

aspartic acid as the resolving agent.[7]

Materials:

Racemic 1-(1-Naphthyl)ethylamine

L-Aspartic acid

Dioxane

Water

Sodium hydroxide solution

Procedure:
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In a suitable reaction vessel, combine racemic 1-(1-naphthyl)ethylamine (2.9 mol, 500g) and

L-aspartic acid (2.9 mol, 389g).

Add a solvent mixture of dioxane (1000ml) and water (1500ml).

Heat the mixture with stirring until the solution becomes clear.

Allow the solution to cool overnight, which will lead to the precipitation of the diastereomeric

salt.

Filter the mixture to collect the aspartate salt of (S)-1-(1-naphthyl)ethylamine.

To isolate the free amine, treat the collected salt with a sodium hydroxide solution to basify it.

Extract the resulting (S)-1-(1-naphthyl)ethylamine with a suitable organic solvent.

Dry the organic extract and concentrate it to obtain the purified S-enantiomer. The

enantiomeric excess for a single resolution can reach over 98%.[7]

Applications in Research and Development
(S)-(-)-1-(1-Naphthyl)ethylamine is a valuable compound with several key applications:

Chiral Resolving Agent: It is widely used for the separation of racemic mixtures of acidic

compounds through the formation of diastereomeric salts.[2]

Asymmetric Synthesis: It serves as a crucial chiral auxiliary or building block in the synthesis

of enantiomerically pure compounds.[1] This is particularly important in the pharmaceutical

industry to enhance the efficacy and safety of drug products.[1]

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various

pharmaceuticals, notably in the development of drugs targeting neurological disorders.[1] For

example, its R-enantiomer is a key intermediate for the calcimimetic agent Cinacalcet.[6]

Chiral Ligand Synthesis: It is used in the synthesis of chiral ligands for organometallic

catalysis.[4]
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Analytical Chemistry: It can be used as a standard in analytical methods for the accurate

quantification of related chiral compounds.[1]

Visualized Workflows
The following diagrams illustrate the logical workflows for the synthesis and resolution of (S)-
(-)-1-(1-Naphthyl)ethylamine.
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Caption: Asymmetric synthesis of (S)-(-)-1-(1-Naphthyl)ethylamine.
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Chemical Resolution Workflow
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Caption: Resolution of racemic 1-(1-Naphthyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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